![molecular formula C12H15NO3 B1387120 (2S)-2-[(4-Ethylphenyl)formamido]propanoic acid CAS No. 1160504-55-1](/img/structure/B1387120.png)
(2S)-2-[(4-Ethylphenyl)formamido]propanoic acid
Overview
Description
(2S)-2-[(4-Ethylphenyl)formamido]propanoic acid, commonly known as EFPA, is a carboxylic acid that is used in a variety of scientific applications. EFPA is a useful reagent in organic synthesis and can be used to synthesize a variety of compounds, including peptides and peptidomimetics. EFPA has also been used in the synthesis of drugs, such as the anti-cancer drug cabazitaxel. EFPA is an important tool for scientists working in the fields of biochemistry, pharmacology, and medicinal chemistry, as it is a versatile reagent with a variety of uses.
Scientific Research Applications
EFPA is a versatile reagent and has a variety of scientific applications. EFPA has been used in the synthesis of peptides and peptidomimetics, which are molecules that mimic the structure and function of peptides. EFPA has also been used in the synthesis of drugs, such as the anti-cancer drug cabazitaxel. EFPA has also been used in the synthesis of other drugs and pharmaceuticals, such as the anti-inflammatory drug indomethacin and the antifungal drug fluconazole. EFPA has also been used in the synthesis of other compounds, such as dyes, pigments, and other organic compounds.
Mechanism of Action
EFPA is a carboxylic acid and can act as an acid catalyst in many reactions. EFPA can also act as a nucleophile in some reactions, such as the Mitsunobu reaction. EFPA can act as a nucleophile by attacking the electrophilic carbon atom of an aryl halide, resulting in the formation of a new carbon-carbon bond. EFPA can also act as a nucleophile in the Claisen condensation by attacking the electrophilic carbonyl carbon of an ester or aldehyde, resulting in the formation of a new carbon-carbon bond.
Biochemical and Physiological Effects
EFPA is not known to have any direct biochemical or physiological effects. EFPA is not known to be toxic or to have any adverse effects on humans or animals. EFPA is generally considered to be a safe reagent and can be used in a variety of laboratory experiments.
Advantages and Limitations for Lab Experiments
EFPA has several advantages for laboratory experiments. EFPA is a versatile reagent and can be used in a variety of reactions. EFPA is also relatively easy to synthesize and is generally available from many chemical suppliers. EFPA is also relatively stable and can be stored for long periods of time without degradation.
However, there are some limitations to using EFPA in laboratory experiments. EFPA can be expensive, depending on the quantity and purity required. EFPA can also be difficult to purify and can be sensitive to air and light.
Future Directions
EFPA has a variety of potential applications in scientific research. EFPA can be used to synthesize peptides and peptidomimetics, which can be used in the development of new drugs and pharmaceuticals. EFPA can also be used in the synthesis of other compounds, such as dyes, pigments, and other organic compounds. EFPA can also be used in the synthesis of polymers and other materials. EFPA can also be used in the synthesis of catalysts and other reagents. In addition, EFPA can be used in the synthesis of biopolymers, such as polysaccharides and proteins. Finally, EFPA can be used in the synthesis of nanomaterials, such as nanotubes and nanoparticles.
properties
IUPAC Name |
(2S)-2-[(4-ethylbenzoyl)amino]propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-3-9-4-6-10(7-5-9)11(14)13-8(2)12(15)16/h4-8H,3H2,1-2H3,(H,13,14)(H,15,16)/t8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFRGQAFPMKPOQF-QMMMGPOBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC(C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)C(=O)N[C@@H](C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.